Cas no 1797320-35-4 (Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl)-)

• Product Name: Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl)-
• CAS No: 1797320-35-4
• MF: C₁₁H₁₂BrN₃O₂
• MW: 298.13588142395
• CID: 5851297
• PubChem ID: 75452683
• Update Time: 2025-08-02

Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl)-
• 2-[(5-bromopyridin-3-yl)oxy]-N-(1-cyano-1-methylethyl)acetamide
• 2-(5-bromopyridin-3-yl)oxy-N-(2-cyanopropan-2-yl)acetamide
• EN300-26684940
• Z1639330432
• 1797320-35-4
• AKOS033491104

• Inchi： 1S/C11H12BrN3O2/c1-11(2,7-13)15-10(16)6-17-9-3-8(12)4-14-5-9/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： BTBXFGSBYRJGRT-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C)(=O)COC1=CC(Br)=CN=C1

Computed Properties

• Exact Mass: 297.01129g/mol
• Monoisotopic Mass: 297.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75Ų

Additional information on Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl)-

Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl) (CAS No. 1797320-35-4)

Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl), commonly referred to by its CAS number 1797320-35-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom and an acetamide group. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

The molecular structure of this compound is particularly interesting due to the combination of a pyridine moiety and an acetamide group. The pyridine ring, being aromatic and electron-deficient, can engage in various π-interactions, making it a valuable component in supramolecular chemistry. Additionally, the acetamide group introduces amide functionalities, which are known for their ability to form hydrogen bonds. This dual functionality makes the compound a promising candidate for applications in drug design, where both hydrogen bonding and π-interactions are critical for molecular recognition and binding affinity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The bromine substituent on the pyridine ring has been shown to enhance the molecule's bioavailability and stability, which are essential properties for drug candidates. Furthermore, the cyanoethyl group attached to the acetamide moiety has been found to improve the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include bromopyridine derivatives and appropriate acetylating agents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have also enabled more efficient syntheses, reducing both time and cost associated with its production.

The physical properties of Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl) have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, and solubility characteristics are crucial for determining its suitability in different chemical processes. For instance, its relatively high melting point suggests that it is stable under thermal conditions typical of many industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and potential impact on ecosystems. Studies indicate that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, Acetamide, 2-[(5-bromo-3-pyridinyl)oxy]-N-(1-cyano-1-methylethyl) (CAS No. 1797320-35-4) is a multifaceted compound with promising applications across various fields. Its unique structure endows it with properties that make it valuable in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.